Agelasimine B
Overview
Description
Agelasimine B is a natural product that is derived from the marine sponge Agelas nakamurai. It is a complex molecule that has been found to have various biological activities, including anti-tumor, anti-inflammatory, and anti-viral properties. Agelasimine B has attracted significant attention from researchers due to its potential therapeutic applications.
Scientific Research Applications
Antineoplastic and Antimicrobial Activities
Agelasimine B, derived from marine sponges, has shown significant potential in antineoplastic (anti-cancer) and antimicrobial activities. Studies have demonstrated its effectiveness in inhibiting the proliferation of L1210 leukemia cells and its impact on the cell cycle. Additionally, agelasimine B exhibits strong inhibitory effects on a variety of pathogenic microorganisms, including Mycobacterium tuberculosis, as well as several cancer cell lines, highlighting its potential in cancer and infectious disease treatments (Fathi-Afshar et al., 1989); (Proszenyák et al., 2007).
Smooth Muscle Contraction Inhibition
Agelasimine B has been identified as having the ability to inhibit smooth muscle contraction. This suggests its potential use in medical conditions where modulation of smooth muscle activity is beneficial, such as in certain gastrointestinal or cardiovascular disorders (Gundersen, 2013).
Intracellular Calcium Modulation and Apoptosis Induction
In cancer research, agelasimine B has been found to increase the intracellular Ca2+ concentration and induce apoptosis in human breast cancer cells (MCF-7). This mechanism of action highlights its potential in the development of cancer therapies, particularly in targeting specific cellular processes like calcium signaling and programmed cell death (Pimentel et al., 2011).
Synthesis and Structural Studies
Significant efforts have been made in the synthesis and structural analysis of agelasimine B, aiding in understanding its molecular structure and potential modifications for enhanced biological activity. These studies are crucial for the development of synthetic analogs with potentially improved efficacy and reduced side effects (Ohba et al., 1996); (Fujii et al., 1993).
properties
CAS RN |
114216-87-4 |
|---|---|
Product Name |
Agelasimine B |
Molecular Formula |
C27H45N5O |
Molecular Weight |
455.7 g/mol |
IUPAC Name |
(4aS,7R,8S,8aR)-8-[(E)-5-(6-imino-1,3-dimethyl-2H-purin-7-yl)-3-methylpent-3-enyl]-4,4,7,8-tetramethyl-2,3,5,6,7,8a-hexahydro-1H-naphthalen-4a-ol |
InChI |
InChI=1S/C27H45N5O/c1-19(12-16-32-17-29-24-22(32)23(28)30(6)18-31(24)7)10-14-26(5)20(2)11-15-27(33)21(26)9-8-13-25(27,3)4/h12,17,20-21,28,33H,8-11,13-16,18H2,1-7H3/b19-12+,28-23?/t20-,21-,26+,27+/m1/s1 |
InChI Key |
UMYDEMPHXCZYBB-SCWOSNGDSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@@]2([C@@H]([C@@]1(C)CC/C(=C/CN3C=NC4=C3C(=N)N(CN4C)C)/C)CCCC2(C)C)O |
SMILES |
CC1CCC2(C(C1(C)CCC(=CCN3C=NC4=C3C(=N)N(CN4C)C)C)CCCC2(C)C)O |
Canonical SMILES |
CC1CCC2(C(C1(C)CCC(=CCN3C=NC4=C3C(=N)N(CN4C)C)C)CCCC2(C)C)O |
synonyms |
agelasimine B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S)-2-amino-N-[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]-N-[2-[[(Z)-2-(6-bromo-1H-indol-3-yl)ethenyl]amino]acetyl]-3-(3,4-dihydroxyphenyl)propanamide](/img/structure/B38593.png)
![(1S,3R,5R,6S,8R,10R,11S,13R,15R,16S,18R,20R,21S,23R,25R,26S,28R,30R,31S,33R,35R,36S,37R,38S,39R,40S,41R,42S,43R,44S,45R,46S,47R,48S,49R)-37,39,41,43,45,47,49-heptapentoxy-5,10,15,20,25,30,35-heptakis(pentoxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane-36,38,40,42,44,46,48-heptol](/img/structure/B38619.png)